Cas no 2228559-30-4 (3,3-difluoro-3-(4-hydroxy-3-methoxyphenyl)propanoic acid)

• Product Name: 3,3-difluoro-3-(4-hydroxy-3-methoxyphenyl)propanoic acid
• CAS No: 2228559-30-4
• MF: C₁₀H₁₀F₂O₄
• MW: 232.180810451508
• CID: 6119286
• PubChem ID: 165681548
• Update Time: 2025-07-23

3,3-difluoro-3-(4-hydroxy-3-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(4-hydroxy-3-methoxyphenyl)propanoic acid
• 2228559-30-4
• EN300-1947757

• Inchi： 1S/C10H10F2O4/c1-16-8-4-6(2-3-7(8)13)10(11,12)5-9(14)15/h2-4,13H,5H2,1H3,(H,14,15)
• InChI Key： GEXAVDYBSOWEGY-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC(=C(C=1)OC)O)F

Computed Properties

• Exact Mass: 232.05471512g/mol
• Monoisotopic Mass: 232.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 3,3-difluoro-3-(4-hydroxy-3-methoxyphenyl)propanoic acid

3,3-Difluoro-3-(4-hydroxy-3-methoxyphenyl)propanoic acid: A Comprehensive Overview

3,3-Difluoro-3-(4-hydroxy-3-methoxyphenyl)propanoic acid (CAS No. 2228559-30-4) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound is characterized by its difluoro substitution and the presence of a hydroxy and methoxy group on the phenyl ring, which contribute to its distinct properties and biological activities.

The chemical structure of 3,3-difluoro-3-(4-hydroxy-3-methoxyphenyl)propanoic acid is composed of a propanoic acid backbone with two fluorine atoms at the 3-position, a hydroxy group at the 4-position of the phenyl ring, and a methoxy group at the 3-position of the same ring. These functional groups play crucial roles in determining the compound's reactivity, solubility, and biological activity. The difluoro substitution enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3,3-difluoro-3-(4-hydroxy-3-methoxyphenyl)propanoic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3,3-difluoro-3-(4-hydroxy-3-methoxyphenyl)propanoic acid can inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective properties, 3,3-difluoro-3-(4-hydroxy-3-methoxyphenyl)propanoic acid has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. A study published in the Inflammation Research journal reported that 3,3-difluoro-3-(4-hydroxy-3-methoxyphenyl)propanoic acid significantly attenuated inflammation in animal models of IBD.

The pharmacokinetic properties of 3,3-difluoro-3-(4-hydroxy-3-methoxyphenyl)propanoic acid have also been extensively studied. Its high lipophilicity and metabolic stability make it suitable for oral administration, which is a desirable feature for drug development. A pharmacokinetic study conducted in rats showed that this compound has good bioavailability and a long half-life, suggesting that it can be administered less frequently while maintaining therapeutic efficacy.

Safety and toxicity profiles are critical considerations in drug development. Preclinical toxicity studies have indicated that 3,3-difluoro-3-(4-hydroxy-3-methoxyphenyl)propanoic acid is well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models, which is encouraging for its potential use in human clinical trials. However, further studies are needed to fully evaluate its safety profile over long-term use.

The synthesis of 3,3-difluoro-3-(4-hydroxy-3-methoxyphenyl)propanoic acid has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving Grignard reagents and palladium-catalyzed coupling reactions. A recent publication in the Tetrahedron Letters described an efficient one-pot synthesis method that significantly reduced reaction time and improved overall yield.

In conclusion, 3,3-difluoro-3-(4-hydroxy-3-methoxyphenyl)propanoic acid (CAS No. 2228559-30-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers favorable pharmacological properties, making it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.